Cas no 57918-08-8 (Vitamin D3 b-D-Glucuronide, >90%)

• Product Name: Vitamin D3 b-D-Glucuronide, >90%
• CAS No: 57918-08-8
• Molecular Formula: C₃₃H₅₂O₇
• Molecular Weight: 560.76200
• CID: 947741
• PubChem ID: 57369766

Vitamin D3 b-D-Glucuronide, >90% Properties

Names and Identifiers

• Vitamin D3 β-D-Glucuronide
• Cholcalciferyl-β-D-glucopyranosid-uronsaeure
• Vitamin D3 β-D-Glucu
• VITAMIN D3 ك-D-GLUCURONIDE
• CHOLECALCIFEROL GLUCURONIDE
• VITAMIN D3 B-D-GLUCURONIDE
• Vitamin D3 Beta-D-Glucuronide
• VITAMIN D3 SS-D-GLUCURONIDE
• 57918-08-8
• (3S,4S,5S,6R)-6-[(1S)-3-[2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• AKOS030254599

• InChIKey： HSMHKPFJPOTDCW-MFDWXRHISA-N
• Inchi： InChI=1S/C33H52O7/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-33(25,26)5)12-13-23-18-24(14-11-20(23)3)39-32-29(36)27(34)28(35)30(40-32)31(37)38/h12-13,19,21,24-30,32,34-36H,3,6-11,14-18H2,1-2,4-5H3,(H,37,38)/b22-12+,23-13-/t21-,24+,25-,26+,27+,28+,29-,30+,32-,33-/m1/s1
• SMILES： C[C@H](CCCC(C)C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CCC3=C)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O)C

Computed Properties

• Exact Mass: 560.37100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 9
• Monoisotopic Mass: 560.37130399g/mol
• Heavy Atom Count: 40
• Complexity: 970
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.6
• Topological Polar Surface Area: 116Ų

Experimental Properties

• LogP: 5.53550
• PSA: 116.45000
• Refractive Index: 1.562
• Boiling Point: 701.5±60.0 °C at 760 mmHg
• Melting Point: 125-125°C
• Vapor Pressure: 0.0±5.0 mmHg at 25°C
• Flash Point: 216.7±26.4 °C
• Solubility: Methanol (Slightly)
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives